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For Researchers, Scientists, and Drug Development Professionals

Cesium formate (CsCOOH or CHCsO₂) is an organic salt that has garnered significant

attention for its unique physicochemical properties, particularly in the formation of high-density

aqueous solutions. This technical guide provides a comprehensive overview of the fundamental

chemistry of cesium formate solutions, including their properties, preparation, and key

applications, with a focus on data-driven insights and detailed experimental methodologies.

Core Chemical and Physical Properties
Cesium formate is a white, crystalline, hygroscopic solid that is highly soluble in water.[1] Its

solutions are clear, colorless, and characterized by their exceptionally high densities and low

viscosities compared to other brine solutions.[2][3] These properties make them invaluable in

various industrial and research applications.

Physical Properties
The key physical properties of cesium formate solutions are summarized in the tables below.

Saturated solutions can reach a density of up to 2.4 g/cm³.[4]

Table 1: Density of Cesium Formate Solutions
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Concentration (wt%) Density (g/cm³) at 20°C

82 2.40

80 2.20

Source:[4][5]

Table 2: Viscosity of Cesium Formate Solutions at 20°C

Density (g/cm³) Viscosity (cP)

1.44 - 2.40 1 - 15

Source:[6]

Table 3: General Properties of an 80% w/w Cesium Formate Solution

Property Value

Density 2.20 g/cm³ (18.36 lb/gal)

pH 9.5 - 11.0

Boiling Point 131 °C

True Crystallization Temperature 5.1 °C

Water Activity (a_w) @ 25°C 0.33

Source:[5][7]

Chemical Properties
Cesium formate solutions exhibit several key chemical characteristics:

Alkalinity: They are neutral to slightly alkaline, with a pH typically ranging from 6.5 to 11.[4][6]

This inherent alkalinity can be buffered to maintain a favorable pH, even in the presence of

acidic gases.[8]
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Thermal Stability: Cesium formate fluids are thermally stable, having been successfully

used in high-temperature environments up to 215°C (419°F).[9]

Monovalent Nature: As a monovalent salt solution, it does not interact with reservoir waters

to form precipitates, a common issue with divalent brines.[2]

Antioxidant Properties: The formate anion acts as an antioxidant, protecting water-soluble

polymers from oxidative degradation at high temperatures.[10]

Experimental Protocols
Preparation of a High-Density Cesium Formate Solution
This protocol describes the laboratory-scale preparation of a cesium formate solution.

Materials:

Cesium formate powder (CsCOOH)

Deionized water

High-shear mixer

Beaker or appropriate mixing vessel

Balance

Procedure:

Weighing: Accurately weigh the desired amount of cesium formate powder and deionized

water to achieve the target concentration and density. For example, to prepare an 82 wt%

solution, use 82 grams of cesium formate for every 18 grams of water.

Mixing: Place the deionized water in the mixing vessel.

Agitation: Begin stirring the water with the high-shear mixer at a moderate speed (e.g., 1500

rpm).
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Addition of Cesium Formate: Slowly add the cesium formate powder to the vortex of the

stirring water.

Increased Shear: Once all the powder is added, increase the mixer speed to high shear

(e.g., 6000 rpm) and continue mixing for 10-15 minutes, or until the solid is completely

dissolved.

Cooling: The dissolution process may be endothermic or exothermic depending on the initial

concentration. If the temperature increases significantly, cool the solution in a water bath to

maintain a temperature below 66°C.[10]

Verification: Measure the density and pH of the final solution to ensure it meets the desired

specifications.

Inputs Process

Output

Cesium Formate Powder 1. Weigh Components

Deionized Water

3. Add CsCOOH

2. Mix Water

4. High-Shear Mixing 5. Cool Solution High-Density Cesium Formate Solution

Click to download full resolution via product page

Caption: Workflow for the preparation of a high-density cesium formate solution.

Key Applications
While the primary application of cesium formate solutions is in the oil and gas industry as a

drilling and completion fluid, its unique properties lend themselves to other areas of research.

[3][11][12]

Drilling and Completion Fluids
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The high density and low viscosity of cesium formate brines make them ideal for controlling

well pressures in high-pressure, high-temperature (HPHT) drilling operations.[13] They are

solids-free, which minimizes formation damage and increases the rate of penetration.[2][13]
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Caption: Key properties and resulting benefits of cesium formate brines in drilling applications.

Organic Synthesis
In a laboratory setting, cesium formate has been used as a reagent in organic synthesis. For

instance, it can facilitate the efficient conversion of α-haloketones to α-hydroxyketones in a dry

methanol solution.[1]

Perovskite Solar Cells
Cesium formate has been utilized as a precursor material for the synthesis of cesium tin

iodide (CsSnI₃), a promising semiconducting perovskite crystal for highly efficient photovoltaic

solar cells.[1][12]

Chemical Compatibility
Cesium formate solutions are compatible with a range of common drilling fluid additives,

including various biopolymers like xanthan gum.[10][14] However, they can be incompatible
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with certain elastomers, such as NBR and Viton, at high temperatures over long exposure

times.[6] It is also important to avoid contact with strong oxidizing agents.[6]

Conclusion
Cesium formate solutions offer a unique combination of high density, low viscosity, and

thermal stability, making them a superior choice for demanding applications, particularly in the

oil and gas sector. Their fundamental chemical properties, including their monovalent nature

and inherent alkalinity, contribute to their performance advantages over traditional brines. For

researchers, the unique characteristics of cesium formate also present opportunities in areas

such as organic synthesis and materials science. This guide provides a foundational

understanding of the chemistry of cesium formate solutions to support further research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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